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Compound of Interest

4-Bromo-6-methyl-5-
Compound Name:
(trifluoromethyl)-1H-indazole

Cat. No.: B13905984

Get Quote

Executive Summary: The "Gateway" Scaffold

The indazole ring system is a "privileged scaffold" in medicinal chemistry, appearing in

numerous FDA-approved kinase inhibitors (e.g., Axitinib, Pazopanib).[1][2] However, the 4-
position of the indazole ring represents a unique and underutilized vector for chemical space
exploration.

Unlike the easily accessible 3-, 5-, or 6-positions, the 4-position is sterically demanding due to
its peri-proximity to the C3-position and the N1-bridgehead. 4-Bromo-indazole serves as the
critical "gateway" reagent, allowing chemists to install diversity at this difficult vector via
palladium-catalyzed cross-coupling.[2]

Key Applications:

» Kinase Inhibition: Accessing the "solvent front" or "gatekeeper” regions in ATP-binding
pockets (e.g., INK3, PLK4, FGFR).[1][2]

 Bioisosterism: Mimicking the adenine core of ATP or replacing indole/naphthalene cores to
improve solubility and metabolic stability.
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» Antibacterial Agents: Targeting FtsZ in resistant Staphylococcus aureus.[1]

Strategic Utility: Structure-Activity Relationship
(SAR)

The 4-bromo-indazole scaffold is not merely a building block; it is a tool for fine-tuning the
physicochemical profile of a drug candidate.[3]

The "Vector" Advantage

In Type | kinase inhibitors, the indazole hinge-binding motif typically orients the 4-position
substituent towards the solvent-exposed region or the ribose-binding pocket.

» Solubility: Introduction of polar heterocycles at C4 (via Suzuki coupling) can dramatically
improve water solubility compared to C5 or C6 substitutions which often point into
hydrophobic pockets.

o Selectivity: The steric bulk at C4 can induce selectivity by clashing with non-conserved
residues in off-target kinases (e.g., INK3 vs. JNK1/2 selectivity).[1]

Synthetic Challenges & Solutions

The primary challenges when working with 4-bromo-indazoles are:
e Regiocontrol: The N1 vs. N2 tautomerism requires careful protection strategies.

» Steric Hindrance: The C4-bromide is flanked by the C3-H and the N1-lone pair, making
oxidative addition of Pd-catalysts slower than at C5 or C6.

Visualizing the Workflow

The following diagram outlines the decision matrix for processing 4-bromo-indazole. The choice
of N-protection dictates the downstream regiochemistry.
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Route A: N1-Alkylation
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Temp: 80-100°C 1-Substituted-4-Br-Indazole
Base: NaH/THF or

Mitsuno by Conditions H 2-Substituted-4-Br-Indazole

Ca-Suzuki Coupling
(Pd(dppf)CI2 / Microwave)

Route B: N2-Alkylation
(Kinetic/Directing)

Click to download full resolution via product page
Caption: Regiodivergent synthetic workflow for 4-bromo-indazole functionalization.

Detailed Experimental Protocols

These protocols are designed for high reliability in a medicinal chemistry setting, prioritizing
yield and reproducibility over atom economy.[1][2]

Protocol A: Regioselective N1-Alkylation

Objective: To install a solubilizing group or core scaffold at N1 while preserving the C4-bromide
for later coupling.

Reagents:

4-Bromo-1H-indazole (1.0 equiv)[3]

Alkyl Halide (e.g., Methyl iodide, Benzyl bromide) (1.2 equiv)[1]

Cesium Carbonate (

) (2.0 equiv)[1]

Solvent: DMF (Anhydrous)[1]
Step-by-Step:

« Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-1H-
indazole (500 mg, 2.54 mmol) in anhydrous DMF (5 mL).

e Base Addition: Add
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(1.65 g, 5.08 mmol) in a single portion. Stir at room temperature for 15 minutes to allow
deprotonation.

» Alkylation: Add the alkyl halide dropwise.
o Heating (Critical): Heat the reaction to 80°C for 3 hours.

o Expert Note: Higher temperatures favor the thermodynamic N1-product. Room
temperature reactions often yield mixtures of N1/N2 (approx. 60:40).

o Workup: Dilute with EtOAc (50 mL) and wash with water (3 x 20 mL) to remove DMF. Dry
over

[4]

 Purification: Flash chromatography (Hexane/EtOAc). The N1-isomer typically elutes after the
N2-isomer (N2 is less polar).

Validation Criteria:

e 1H NMR: The C3-H proton of the N1-isomer usually appears upfield (~8.0 ppm) compared to
the N2-isomer (~8.3 ppm). NOESY correlation between N-alkyl protons and C7-H confirms
N1 substitution.

Protocol B: C4-Suzuki-Miyaura Cross-Coupling

Objective: To functionalize the sterically hindered C4 position.
Reagents:

e N1-substituted-4-bromo-indazole (1.0 equiv)

» Boronic Acid/Pinacol Ester (1.5 equiv)[1]

o Catalyst:

(5 mol%)[1][5]
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o Why? The bidentate dppf ligand resists de-coordination in the sterically crowded C4
environment better than

e Base:

(2M aqueous solution, 3.0 equiv)[1][2]

e Solvent: 1,4-Dioxane[1]
Step-by-Step:

e Degassing (Essential): Combine the bromide, boronic acid, and catalyst in a microwave vial.
Cap and purge with Argon for 5 minutes.

e Solvent Addition: Add degassed 1,4-dioxane and 2M

via syringe.

¢ Reaction: Irradiate in a microwave reactor at 120°C for 30 minutes.

o Alternative: Oil bath at 100°C for 12 hours. Microwave is preferred to minimize
protodehalogenation side products.

e Scavenging: Filter through a Celite pad.[6]
 Purification: Silica gel chromatography.

Data Summary Table: Typical Yields
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Coupling
Catalyst . .
Partner Conditions Yield (%) Notes
. . System
(Boronic Acid)
Phenylboronic Robust, standard
_ 100°C, 12h 85-95% .
acid conditions.
o Heterocycles
Pyridine-3- o
] ] 120°C, MW, 30m  70-80% require higher
boronic acid
energy.[1]
Steric clash
2-Substituted- between C4 and
/ SPh 110°C, 16h 40-60% _
phenyl 0s ortho-substituent

reduces yield.

Case Studies in Drug Discovery
Case Study 1: JNK3 Inhibitors for Neurodegeneration

Researchers utilized the 4-bromo-indazole scaffold to develop selective c-Jun N-terminal
kinase 3 (JNK3) inhibitors.

o Strategy: The 4-position was coupled with aromatic rings to induce selectivity over the
closely related JNK1/2 isoforms.

e QOutcome: Compound 29 (from ACS Med. Chem. Lett.) demonstrated an

of 5 nM against JNK3 with >80% selectivity against a panel of 374 kinases. The 4-
substituent was crucial for occupying a distinct hydrophobic pocket unique to JNK3 [1].

Case Study 2: PLK4 Inhibitors for Cancer

In the development of Polo-like kinase 4 (PLK4) inhibitors, the 4-bromo-indazole was used as a
core to synthesize Compound CO5.

e Mechanism: The indazole binds to the hinge region. The C4-modification allowed the
molecule to extend into the solvent front, improving cellular permeability and antiproliferative
activity against breast cancer (MCF-7) lines [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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